Cas no 2228217-47-6 (1-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2228217-47-6
• MF: C₁₁H₂₀N₂
• MW: 180.289902687073
• CID: 6264638
• PubChem ID: 165705634
• Update Time: 2025-06-07

1-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-2-yl(methyl)amine
• EN300-1791194
• [1-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-2-yl](methyl)amine
• 2228217-47-6

• Inchi： 1S/C11H20N2/c1-8-7-13-9(2)10(8)6-11(3,4)12-5/h7,12-13H,6H2,1-5H3
• InChI Key： PGWUBPHAKWRYPO-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C(C)=CNC=1C

Computed Properties

• Exact Mass: 180.162648646g/mol
• Monoisotopic Mass: 180.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27.8Ų

Additional information on 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-2-yl(methyl)amine

Professional Introduction to Compound with CAS No. 2228217-47-6 and Product Name: 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-2-yl(methyl)amine

The compound identified by the CAS number 2228217-47-6 and the product name 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-2-yl(methyl)amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrrole ring system combined with alkyl and amine substituents suggests a unique set of chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds derived from heterocyclic structures. Pyrrole derivatives, in particular, have been extensively studied for their diverse biological activities. The compound in question, featuring a 2,4-dimethyl-1H-pyrrol-3-yl moiety, is no exception. This specific substitution pattern on the pyrrole ring imparts distinct electronic and steric properties, which can be harnessed to modulate biological targets effectively.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-2-yl(methyl)amine core structure shares commonalities with several pharmacologically relevant compounds that have demonstrated efficacy in preclinical and clinical studies. This similarity suggests that the compound may exhibit comparable biological effects, particularly in terms of interaction with specific enzymes or receptors.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of novel compounds with remarkable accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding sites and interaction patterns between this compound and biological targets. These insights are crucial for optimizing drug design and improving therapeutic outcomes.

The synthesis of 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-2-yl(methyl)amine presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and functional groups requires careful planning to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency. For instance, transition metal-catalyzed reactions have emerged as powerful tools for forming carbon-carbon bonds under mild conditions.

From a medicinal chemistry perspective, the compound’s potential lies in its ability to modulate key biological pathways associated with various diseases. The pyrrole ring is known to interact with enzymes such as cytochrome P450s, which play a critical role in drug metabolism. Additionally, the alkyl and amine substituents may influence receptor binding affinity, making this compound a versatile scaffold for drug discovery.

In vitro studies have begun to uncover the biological profile of 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-2-yl(methyl)amine. Initial experiments suggest that it exhibits moderate activity against certain enzymatic targets, indicating its potential as a lead compound for further optimization. Furthermore, preliminary toxicity assessments have shown that the compound is well-tolerated at tested doses, raising optimism about its safety profile.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like this one. By analyzing vast datasets of chemical structures and their biological activities, computational models can predict the likelihood of success for new compounds before they enter expensive wet-lab testing phases. This approach not only saves time but also reduces resource expenditure.

Future research directions for 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-2-yl(methyl)amine include exploring its interactions with cellular components at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in elucidating how this compound binds to its targets and how these interactions influence its biological effects.

The broader implications of this research extend beyond individual compounds to the advancement of chemical biology as a field. As our understanding of molecular interactions grows more sophisticated, so too does our ability to design molecules with precise therapeutic effects. The development of 1-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropan-2-yl(methyl)amine exemplifies this progress and highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.

In conclusion,1-(2,4-dimethyl-1H-pyrrol-3-yi)-l_ -m_e-th_ _pr_ _o_p_r_o_p_a_n_ - _ _m_e_t_h_y_l_p_r_o_p_a_n_ - _ _m_e_t_h_y_l_a_m_i_n_e (CAS No. 2228217_47_6) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities._ Its synthesis_, _pharmacological potential_, _and computational analysis underscore its importance as a candidate for further development._ As research continues_, _this compound has the potential to contribute_to_the_discovery_of_new therapies_for_various_diseases._